Cas no 105278-05-5 (1H-Indole, 2,3-dihydro-1,3,3-trimethyl-)

• Product Name: 1H-Indole, 2,3-dihydro-1,3,3-trimethyl-
• CAS No: 105278-05-5
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 1151765
• PubChem ID: 12361572
• Update Time: 2025-04-20

1H-Indole, 2,3-dihydro-1,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-1,3,3-trimethyl-
• 1,3,3-trimethyl-2H-indole
• DTXSID00494162
• 1,3,3-Trimethyl-2,3-dihydro-1H-indole
• 2,3-dihydro-1,3,3-trimethyl-1H-Indole
• SCHEMBL538625
• DB-127384
• 105278-05-5
• 3-trimethylindoline

• Inchi： 1S/C11H15N/c1-11(2)8-12(3)10-7-5-4-6-9(10)11/h4-7H,8H2,1-3H3
• InChI Key： KRXXWINWRGUIBJ-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives